Cas no 123622-05-9 (1H-Benzotriazole, 1-[(4-methoxyphenoxy)methyl]-)

• Product Name: 1H-Benzotriazole, 1-[(4-methoxyphenoxy)methyl]-
• CAS No: 123622-05-9
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 3697774
• PubChem ID: 640783
• Update Time: 2025-04-22

1H-Benzotriazole, 1-[(4-methoxyphenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-[(4-methoxyphenoxy)methyl]-
• 1-(4-Methoxyphenoxymethyl)-1H-1,2,3-benzotriazole
• 1-[(4-methoxyphenoxy)methyl]benzotriazole
• 1H-1,2,3-benzotriazole, 1-[(4-methoxyphenoxy)methyl]-
• 123622-05-9
• 1-[(4-methoxyphenoxy)methyl]-1H-1,2,3-benzotriazole
• InChI=1/C14H13N3O2/c1-18-11-6-8-12(9-7-11)19-10-17-14-5-3-2-4-13(14)15-16-17/h2-9H,10H2,1H
• 1-((4-Methoxyphenoxy)methyl)-1H-benzo[d][1,2,3]triazole
• starbld0037893

• Inchi： 1S/C14H13N3O2/c1-18-11-6-8-12(9-7-11)19-10-17-14-5-3-2-4-13(14)15-16-17/h2-9H,10H2,1H3
• InChI Key： CJWLURMEOSRPAH-UHFFFAOYSA-N
• SMILES： N1(COC2=CC=C(OC)C=C2)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 255.100776666Da
• Monoisotopic Mass: 255.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.2Ų